Cas no 958575-85-4 (tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate)
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Spiro[2H-1-benzopyran-2,4'-piperidine]-1'-carboxylic acid, 3,4-dihydro-6-Methyl-4-oxo-, 1,1-diMethylethyl ester
- tert-butyl 6-methyl-4-oxo-3,4-dihydro-1'H-spiro[chromene-2,4'-piperidine]-1'-carboxylate
- Tert-butyl 6-methyl-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate
- tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate
-
- MDL: MFCD11840351
- Inchi: 1S/C19H25NO4/c1-13-5-6-16-14(11-13)15(21)12-19(23-16)7-9-20(10-8-19)17(22)24-18(2,3)4/h5-6,11H,7-10,12H2,1-4H3
- InChI Key: SBLPVMNSMSYIPK-UHFFFAOYSA-N
- SMILES: C12(CCN(C(OC(C)(C)C)=O)CC1)OC1=CC=C(C)C=C1C(=O)C2
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1245460-250mg |
6-METHYL-4-OXO-2-SPIRO(N-BOC-PIPERIDINE-4-YL)-BENZOPYRAN |
958575-85-4 | 95% | 250mg |
$390 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1245460-1g |
6-METHYL-4-OXO-2-SPIRO(N-BOC-PIPERIDINE-4-YL)-BENZOPYRAN |
958575-85-4 | 95% | 1g |
$845 | 2024-06-06 | |
| Enamine | EN300-338197-0.05g |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate |
958575-85-4 | 95.0% | 0.05g |
$924.0 | 2025-03-18 | |
| Enamine | EN300-338197-0.1g |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate |
958575-85-4 | 95.0% | 0.1g |
$968.0 | 2025-03-18 | |
| Enamine | EN300-338197-0.25g |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate |
958575-85-4 | 95.0% | 0.25g |
$1012.0 | 2025-03-18 | |
| Enamine | EN300-338197-0.5g |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate |
958575-85-4 | 95.0% | 0.5g |
$1056.0 | 2025-03-18 | |
| Enamine | EN300-338197-1.0g |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate |
958575-85-4 | 95.0% | 1.0g |
$1100.0 | 2025-03-18 | |
| Enamine | EN300-338197-2.5g |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate |
958575-85-4 | 95.0% | 2.5g |
$2155.0 | 2025-03-18 | |
| Enamine | EN300-338197-5.0g |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate |
958575-85-4 | 95.0% | 5.0g |
$3189.0 | 2025-03-18 | |
| Enamine | EN300-338197-10.0g |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate |
958575-85-4 | 95.0% | 10.0g |
$4729.0 | 2025-03-18 |
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate
Comprehensive Overview of tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 958575-85-4)
tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 958575-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic derivative combines a benzopyran scaffold with a piperidine ring, making it a valuable intermediate in drug discovery. Its unique structure, featuring a spiro[1-benzopyran-2,4'-piperidine] core, offers versatile applications in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
The compound's tert-butyl carboxylate group enhances its stability and solubility, which is critical for synthetic manipulation and bioavailability optimization. Researchers are increasingly exploring its potential as a building block for small-molecule drugs, especially those targeting neurodegenerative diseases like Alzheimer's and Parkinson's. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes.
In the context of green chemistry and sustainable synthesis, tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate has been investigated for its compatibility with eco-friendly catalytic methods. Innovations such as photocatalysis and flow chemistry have been applied to its production, aligning with the industry's shift toward reducing hazardous waste. This aligns with the growing demand for environmentally benign synthetic routes, a frequently searched topic among chemists.
Another area of interest is the compound's potential in cancer research. Preliminary data suggest that derivatives of this spirocyclic framework exhibit kinase inhibitory activity, a property highly sought after in oncology drug discovery. Keywords like "kinase inhibitors" and "anticancer scaffolds" are trending in academic and industrial research, further underscoring the relevance of this compound.
From a technical perspective, the synthesis of tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate often involves multi-step reactions, including cyclization and protection-deprotection strategies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing its purity and structure. These methods are frequently discussed in online forums and research publications, reflecting their importance in quality control.
In summary, tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 958575-85-4) represents a promising candidate for diverse therapeutic applications. Its structural complexity and functional adaptability make it a focal point for researchers exploring next-generation pharmaceuticals and sustainable synthesis. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing drug discovery and chemical innovation.
958575-85-4 (tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)